molecular formula C10H20N2O B8738850 3-Amino-N-cyclohexyl-N-methyl-propionamide

3-Amino-N-cyclohexyl-N-methyl-propionamide

Cat. No.: B8738850
M. Wt: 184.28 g/mol
InChI Key: YCDKHXNWFYFYEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-N-cyclohexyl-N-methyl-propionamide is a useful research compound. Its molecular formula is C10H20N2O and its molecular weight is 184.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H20N2O

Molecular Weight

184.28 g/mol

IUPAC Name

3-amino-N-cyclohexyl-N-methylpropanamide

InChI

InChI=1S/C10H20N2O/c1-12(10(13)7-8-11)9-5-3-2-4-6-9/h9H,2-8,11H2,1H3

InChI Key

YCDKHXNWFYFYEM-UHFFFAOYSA-N

Canonical SMILES

CN(C1CCCCC1)C(=O)CCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-cyano-N-cyclohexyl-N-methyl-acetamide (3.96 g, 0.022 mol), a known compound, (which may be prepared as disclosed in Osdene, Thomas S. et al. Journal of Medicinal Chemistry (1967), 10(2), 165-7; Osdene, Thomas S.; Santilli, Arthur A. U.S. Pat. No. 3,138,595) and Raney nickel (3 g) in NH3/MeOH (300 mL) was hydrogenated at normal pressure. After 2 equivalents of hydrogen were consumed, the catalyst was removed by filtration. The filtrate was evaporated, and toluene was added to the residue and then evaporated to yield a residue.
Quantity
3.96 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
3 g
Type
catalyst
Reaction Step Three
Quantity
300 mL
Type
solvent
Reaction Step Four

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